molecular formula C15H11FN2OS B5880181 N-(4-cyanophenyl)-2-[(4-fluorophenyl)thio]acetamide

N-(4-cyanophenyl)-2-[(4-fluorophenyl)thio]acetamide

Cat. No. B5880181
M. Wt: 286.3 g/mol
InChI Key: BAIJSKCYOPSLCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-cyanophenyl)-2-[(4-fluorophenyl)thio]acetamide, commonly known as CFNTA, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. CFNTA is a thioacetamide derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CFNTA is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways in cancer cells and neurons. CFNTA has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. CFNTA has also been shown to inhibit the activity of glycogen synthase kinase 3β (GSK3β), which is involved in the regulation of neuronal function.
Biochemical and Physiological Effects
CFNTA has been shown to have a variety of biochemical and physiological effects. CFNTA has been shown to induce apoptosis (programmed cell death) in cancer cells. CFNTA has also been shown to increase the expression of certain genes involved in neuronal function and to improve cognitive function in animal models. CFNTA has been shown to have low toxicity and to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

CFNTA has several advantages for lab experiments. CFNTA is easy to synthesize and has high purity and high yield. CFNTA has low toxicity and is well-tolerated in animal studies. However, there are also limitations to using CFNTA in lab experiments. CFNTA is relatively new and there is limited information available on its properties and effects. CFNTA is also expensive and may not be readily available in some labs.

Future Directions

There are several future directions for CFNTA research. CFNTA may be further studied for its potential applications in cancer research, particularly in combination with other cancer treatments. CFNTA may also be studied for its potential applications in Alzheimer's disease research, particularly in the development of new treatments. CFNTA may also be studied for its potential applications in other neurological disorders, such as Parkinson's disease and Huntington's disease. Further research is needed to fully understand the properties and effects of CFNTA.

Synthesis Methods

The synthesis of CFNTA involves the reaction of 4-cyanophenyl isothiocyanate and 4-fluorobenzylamine in the presence of a base. The reaction produces a thioamide intermediate, which is then treated with acetic anhydride to form CFNTA. The synthesis of CFNTA has been optimized to yield high purity and high yield.

Scientific Research Applications

CFNTA has been studied for its potential applications in scientific research, particularly in the field of cancer research. CFNTA has been shown to inhibit the growth of cancer cells in vitro and in vivo. CFNTA has also been studied for its potential applications in Alzheimer's disease research. CFNTA has been shown to have neuroprotective effects and may be useful in the treatment of Alzheimer's disease.

properties

IUPAC Name

N-(4-cyanophenyl)-2-(4-fluorophenyl)sulfanylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H11FN2OS/c16-12-3-7-14(8-4-12)20-10-15(19)18-13-5-1-11(9-17)2-6-13/h1-8H,10H2,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BAIJSKCYOPSLCM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C#N)NC(=O)CSC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H11FN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-cyanophenyl)-2-[(4-fluorophenyl)sulfanyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.